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Compound of Interest

Compound Name: BAL-0028

Cat. No.: B15610272

For Researchers, Scientists, and Drug Development Professionals

Introduction

BAL-0028 is a potent and selective inhibitor of the human NLRP3 inflammasome, a key
component of the innate immune system implicated in a wide range of inflammatory diseases.
[1][2] This document provides detailed application notes and protocols for the use of BAL-0028
in drug discovery research, focusing on its mechanism of action, key experimental assays, and
relevant quantitative data. BAL-0028 represents a novel chemical entity that binds to the
NACHT domain of NLRP3 at a site distinct from other known inhibitors like MCC950.[1][2] Due
to its high potency and specificity for human and primate NLRP3, BAL-0028 is a valuable tool
for investigating the role of the NLRP3 inflammasome in various pathological conditions.[2]

Chemical and Physical Properties

A summary of the chemical and physical properties of BAL-0028 is provided below.
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Property Value Reference
Molecular Formula C24H22FN302 [3]
Molecular Weight 403.45 g/mol [4]
CAS Number 2842012-69-3 [3]
Appearance Solid [3]
Solubility 10 mM in DMSO [3]

Solid Powder: -20°C for 12

months, 4°C for 6 months. In
Storage [3]

Solvent: -80°C for 6 months,

-20°C for 1 month.

Mechanism of Action and Signhaling Pathway

BAL-0028 exerts its inhibitory effect by directly binding to the NACHT domain of the NLRP3
protein.[1][2][4][5] This binding prevents the oligomerization of NLRP3, a critical step in the
assembly of the inflammasome complex.[6] By inhibiting NLRP3 oligomerization, BAL-0028
blocks the recruitment of the adaptor protein ASC (Apoptosis-associated speck-like protein
containing a CARD), thereby preventing the formation of ASC specks.[6] This, in turn, inhibits
the activation of caspase-1 and the subsequent maturation and release of the pro-inflammatory
cytokines interleukin-1(3 (IL-13) and interleukin-18 (IL-18).[2][5]
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Downstream Effects
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for BAL-0028 in Drug
Discovery]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15610272#bal-0028-applications-in-drug-discovery]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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